Cas no 713-85-9 (3-Fluoro-4-methoxycinnamic acid)
713-85-9 structure
Product Name:3-Fluoro-4-methoxycinnamic acid
CAS No:713-85-9
MF:C10H9FO3
MW:196.175066709518
CID:1116461
PubChem ID:6235526
Update Time:2025-04-20
3-Fluoro-4-methoxycinnamic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Fluoro-4-methoxycinnamic acid
- (2E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoate
- (2E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoic acid
- 3-(3-fluoro-4-methoxyphenyl)prop-2-enoic acid
- 3'-Fluoro-4'-methoxycinnamic acid
- 3-(3-Fluoro-4-methoxyphenyl)acrylic acid
- 713-85-9
- MS-9826
- Z2312274789
- (E)-3-(3-fluoro-4-methoxyphenyl)prop-2-enoic acid
- 147906-08-9
- AT34762
- AKOS008053390
- SCHEMBL584262
- CS-0262604
- EN300-832943
- MFCD03002809
- (E)-3-(3-FLUORO-4-METHOXYPHENYL)ACRYLIC ACID
- EINECS 211-931-9
- 3-Fluoro-4-methoxycinnamicacid
- EN300-14163
- (2E)-3-(3-fluoro-4-methoxyphenyl)acrylic acid
- VKZYEBQHWQTZKA-HWKANZROSA-N
-
- Inchi: 1S/C10H9FO3/c1-14-9-4-2-7(6-8(9)11)3-5-10(12)13/h2-6H,1H3,(H,12,13)/b5-3+
- InChI Key: VKZYEBQHWQTZKA-HWKANZROSA-N
- SMILES: FC1C=C(/C=C/C(=O)O)C=CC=1OC
Computed Properties
- Exact Mass: 196.05357
- Monoisotopic Mass: 196.05357231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.280±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 213-215 ºC (acetic acid )
- Solubility: Very slightly soluble (0.59 g/l) (25 º C),
- PSA: 46.53
3-Fluoro-4-methoxycinnamic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015000376-250mg |
3-Fluoro-4-methoxycinnamic acid |
713-85-9 | 97% | 250mg |
$499.20 | 2023-09-01 | |
| Alichem | A015000376-500mg |
3-Fluoro-4-methoxycinnamic acid |
713-85-9 | 97% | 500mg |
$823.15 | 2023-09-01 | |
| Alichem | A015000376-1g |
3-Fluoro-4-methoxycinnamic acid |
713-85-9 | 97% | 1g |
$1564.50 | 2023-09-01 | |
| Apollo Scientific | PC302055-1g |
3-Fluoro-4-methoxycinnamic acid |
713-85-9 | 97% | 1g |
£40.00 | 2025-02-21 | |
| TRC | F599475-50mg |
3-Fluoro-4-methoxycinnamic Acid |
713-85-9 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F599475-100mg |
3-Fluoro-4-methoxycinnamic Acid |
713-85-9 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | F599475-500mg |
3-Fluoro-4-methoxycinnamic Acid |
713-85-9 | 500mg |
$ 135.00 | 2022-06-04 | ||
| A2B Chem LLC | AH37980-1g |
3-(3-Fluoro-4-methoxyphenyl)acrylic acid |
713-85-9 | 1g |
$98.00 | 2024-04-19 |
3-Fluoro-4-methoxycinnamic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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